Cas no 99217-75-1 (Mulberrofuran G pentaacetate)
Mulberrofuran G pentaacetate Chemical and Physical Properties
Names and Identifiers
-
- Mulberrofuran G pentaacetate
- [ "" ]
- AKOS040762835
- 99217-75-1
- [2-[7,17-diacetyloxy-1-(2,4-diacetyloxyphenyl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,10,14(19),15,17-heptaen-5-yl]-1-benzofuran-6-yl] acetate
-
- Inchi: 1S/C44H36O13/c1-21-13-33-32-11-9-30(51-23(3)46)19-38(32)56-44(35-12-10-31(52-24(4)47)20-39(35)53-25(5)48)43(33)34(14-21)42-40(54-26(6)49)16-28(17-41(42)57-44)36-15-27-7-8-29(50-22(2)45)18-37(27)55-36/h7-12,14-20,33-34,43H,13H2,1-6H3
- InChI Key: PZJAGFOPTXHQNJ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C2CC(C)=CC3C4C(=CC(C5=CC6C=CC(=CC=6O5)OC(C)=O)=CC=4OC1(C1C=CC(=CC=1OC(C)=O)OC(C)=O)C23)OC(C)=O)OC(C)=O
Computed Properties
- Exact Mass: 772.21600
- Monoisotopic Mass: 772.21559120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 57
- Rotatable Bond Count: 12
- Complexity: 1610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 163Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 836.5±65.0 °C at 760 mmHg
- Flash Point: 459.7±34.3 °C
- Solubility: Insuluble (6.0E-9 g/L) (25 ºC),
- PSA: 163.10000
- LogP: 8.19770
- Vapor Pressure: 0.0±3.1 mmHg at 25°C
Mulberrofuran G pentaacetate Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Mulberrofuran G pentaacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5671-5 mg |
Mulberrofuran G pentaacetate |
99217-75-1 | 5mg |
¥4615.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M86490-5mg |
Mulberrofuran G pentaacetate |
99217-75-1 | 5mg |
¥4800.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN5671-5 mg |
Mulberrofuran G pentaacetate |
99217-75-1 | 98% | 5mg |
¥ 3,330 | 2023-07-10 | |
| TargetMol Chemicals | TN5671-1 mL * 10 mM (in DMSO) |
Mulberrofuran G pentaacetate |
99217-75-1 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-15 | |
| TargetMol Chemicals | TN5671-5mg |
Mulberrofuran G pentaacetate |
99217-75-1 | 5mg |
¥ 3330 | 2024-07-19 | ||
| A2B Chem LLC | AI65849-5mg |
Mulberrofuran G pentaacetate |
99217-75-1 | 5mg |
$594.00 | 2024-07-18 | ||
| TargetMol Chemicals | TN5671-1 ml * 10 mm |
Mulberrofuran G pentaacetate |
99217-75-1 | 1 ml * 10 mm |
¥ 5080 | 2024-07-19 |
Mulberrofuran G pentaacetate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
Additional information on Mulberrofuran G pentaacetate
Introduction to Mulberrofuran G pentaacetate (CAS No. 99217-75-1) and Its Emerging Applications in Chemical Biology
Mulberrofuran G pentaacetate, a derivative of mulberrofuran, is a structurally complex compound with significant potential in the field of chemical biology and pharmaceutical research. With the CAS number 99217-75-1, this molecule has garnered attention due to its unique chemical properties and biological activities. The compound belongs to the class of furan derivatives, which are known for their diverse pharmacological effects and structural versatility. This introduction explores the chemical characteristics, biological significance, and recent advancements in the study of Mulberrofuran G pentaacetate, emphasizing its role in modern drug discovery and therapeutic development.
The molecular structure of Mulberrofuran G pentaacetate features a furan ring system substituted with multiple acetyl groups, which enhances its solubility and reactivity. This structural motif is common among natural products and has been extensively studied for its bioactivity. The furan ring itself is a key pharmacophore, contributing to the compound's ability to interact with various biological targets. Recent studies have highlighted the importance of furan derivatives in developing novel therapeutic agents, particularly those targeting inflammatory and metabolic diseases.
In the realm of chemical biology, Mulberrofuran G pentaacetate has been investigated for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical studies, where it was shown to inhibit key enzymes such as lipoxygenase and cyclooxygenase. These findings suggest that Mulberrofuran G pentaacetate may serve as a lead compound for developing anti-inflammatory drugs with improved efficacy and reduced side effects.
Moreover, the pharmacokinetic profile of Mulberrofuran G pentaacetate has been a subject of interest. Its pentaacetylated form enhances stability and bioavailability, making it a promising candidate for further development. Comparative studies have shown that acetylated derivatives of furan compounds exhibit better pharmacokinetic properties compared to their non-acetylated counterparts. This improvement in stability and solubility is crucial for drug formulation and delivery, ensuring that the therapeutic benefits are maximized.
Recent advancements in synthetic chemistry have enabled the efficient preparation of Mulberrofuran G pentaacetate, opening new avenues for research. Modern synthetic methodologies, including catalytic hydrogenation and enzymatic acetylation, have been employed to optimize yield and purity. These techniques not only improve the accessibility of the compound but also allow for structural modifications to tailor its biological activity. The ability to synthesize complex furan derivatives with high precision is essential for drug discovery programs aimed at identifying novel therapeutic agents.
The biological activity of Mulberrofuran G pentaacetate extends beyond anti-inflammation. Studies have also explored its potential role in modulating metabolic pathways, particularly those involved in glucose homeostasis. Impaired glucose metabolism is a key feature of diabetes and obesity, making these conditions significant therapeutic targets. Preliminary data suggest that Mulberrofuran G pentaacetate can enhance insulin sensitivity and improve glucose uptake in cells. These effects could make it a valuable component in combination therapies aimed at managing metabolic disorders.
In addition to its biological activities, the chemical properties of Mulberrofuran G pentaacetate make it a versatile scaffold for drug design. The presence of multiple reactive sites allows for further functionalization, enabling the creation of analogs with enhanced potency or selectivity. Computational modeling and virtual screening techniques have been employed to identify potential binding interactions between Mulberrofuran G pentaacetate and biological targets. These approaches accelerate the drug discovery process by predicting promising candidates before experimental validation.
The safety profile of Mulberrofuran G pentaacetate is another critical aspect that has been evaluated through toxicological studies. Preliminary toxicology assessments have shown that the compound exhibits low toxicity at relevant doses, suggesting its potential for safe clinical use. However, further studies are needed to fully characterize its safety profile across different populations and dosing regimens. Comprehensive toxicological evaluations are essential for advancing any candidate compound into clinical trials and ensuring patient safety.
The future directions for research on Mulberrofuran G pentaacetate are multifaceted. Investigating its mechanisms of action will provide deeper insights into its biological effects and help identify new therapeutic applications. Additionally, exploring its potential in combination therapies could lead to more effective treatment strategies for complex diseases such as cancer and neurodegenerative disorders. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing these goals.
In conclusion,Mulberrofuran G pentaacetate (CAS No. 99217-75-1) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structure, combined with its biological activities, makes it an attractive candidate for developing novel therapeutic agents. Recent advancements in synthetic chemistry and computational modeling have enhanced our ability to study this compound effectively. As research continues to uncover new applications for Mulberrofuran G pentaacetate, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
99217-75-1 (Mulberrofuran G pentaacetate) Related Products
- 87085-00-5(Mulberrofuran G)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)